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Compound of Interest

Compound Name: DJ-V-159

Cat. No.: B1496262 Get Quote

Essential Safety and Handling Guide for DJ-V-159
For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling of DJ-V-159, a

novel small molecule agonist of the G protein-coupled receptor GPRC6A. Adherence to these

guidelines is essential to ensure laboratory safety and proper experimental conduct.

Chemical and Physical Properties
A summary of the key physical and chemical properties of DJ-V-159 is provided below. This

information is crucial for safe handling, storage, and preparation of the compound.

Property Value Reference

Chemical Formula C₂₄H₁₂F₆N₄O₂ [1]

Molecular Weight 502.37 g/mol [1][2]

CAS Number 2253744-53-3 [1][2]

Appearance White to beige powder

Solubility Soluble in DMSO (2 mg/mL)

Storage Temperature
2-8°C (short term), -20°C (long

term)
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Hazard Identification and Personal Protective Equipment
(PPE)
DJ-V-159 presents several hazards that necessitate the use of appropriate personal protective

equipment. The compound is classified as harmful if swallowed and is very toxic to aquatic life

with long-lasting effects.

Summary of Hazards:

Acute Oral Toxicity: Category 4

Acute Aquatic Toxicity: Category 1

Chronic Aquatic Toxicity: Category 1

PPE Item Specification Rationale

Eye Protection
Safety goggles with side-

shields

To prevent eye contact with the

powder or solutions.

Hand Protection Protective gloves To avoid skin contact.

Body Protection Impervious clothing
To protect skin from accidental

spills.

Respiratory Protection Suitable respirator
To be used when handling the

powder to avoid inhalation.

Handling, Storage, and Disposal
Proper procedures for handling, storage, and disposal are critical to maintaining a safe

laboratory environment and preventing environmental contamination.

Handling:

Avoid inhalation, and contact with eyes and skin.

Use in a well-ventilated area, preferably in a chemical fume hood.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1496262?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1496262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling.

Storage:

Keep the container tightly sealed.

Store in a cool, well-ventilated area away from direct sunlight and ignition sources.

Recommended storage as a powder is at -20°C for the long term.

Solutions in solvent can be stored at -80°C.

Disposal:

Dispose of contents and container to an approved waste disposal plant.

Avoid release to the environment.

Collect any spillage.

Emergency Procedures
In the event of exposure or a spill, immediate and appropriate action is required.
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Incident First Aid Measures

Eye Contact

Immediately flush eyes with large amounts of

water, occasionally lifting the upper and lower

eyelids. Check for and remove any contact

lenses. Continue to rinse for at least 15 minutes.

Get medical attention.

Skin Contact

Flush contaminated skin with plenty of water.

Remove contaminated clothing and shoes. Get

medical attention if symptoms occur. Wash

clothing before reuse.

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, if breathing is irregular or if

respiratory arrest occurs, provide artificial

respiration or oxygen by trained personnel. Get

medical attention if adverse health effects

persist or are severe.

Ingestion
Wash out mouth with water. Do NOT induce

vomiting. Call a poison center or physician.

Accidental Release

Use full personal protective equipment. Avoid

breathing vapors, mist, dust, or gas. Ensure

adequate ventilation. Evacuate personnel to

safe areas. For containment and cleanup,

absorb solutions with a liquid-binding material

and decontaminate surfaces with alcohol.

Dispose of contaminated material according to

regulations.

Experimental Protocols and Signaling Pathway
Key Experimental Methodologies
The following are summaries of the key experimental protocols used in the initial

characterization of DJ-V-159. For full experimental details, it is recommended to consult the
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primary literature.

In Vitro GPRC6A Activation in HEK-293 Cells:

Cell Culture: Human Embryonic Kidney (HEK-293) cells are cultured in DMEM medium

supplemented with 10% fetal bovine serum and 1% penicillin/streptomycin. For experiments,

cells are transfected with a plasmid expressing mouse GPRC6A.

Cell Stimulation: Prior to stimulation, the cells are starved overnight in a serum-free medium.

The cells are then treated with varying concentrations of DJ-V-159.

ERK Phosphorylation Assay: ERK activation is assessed 5-30 minutes after stimulation. Cell

lysates are analyzed by Western blot using antibodies specific for phosphorylated ERK1/2

and total ERK1/2.

cAMP Accumulation Assay: Cells are incubated with DJ-V-159, and the reaction is stopped

after a specified time. The intracellular cAMP levels are then measured using a commercial

EIA kit.

In Vivo Glucose Regulation in Mice:

Animal Model: Wild-type mice are used to assess the in vivo effects of DJ-V-159.

Drug Administration: DJ-V-159 is administered to the mice, typically via intraperitoneal

injection.

Blood Glucose Measurement: Blood glucose levels are monitored at various time points after

administration to determine the effect of the compound on glucose homeostasis.

GPRC6A Signaling Pathway
DJ-V-159 acts as an agonist for GPRC6A, a class C G protein-coupled receptor. Upon binding

of DJ-V-159, GPRC6A initiates intracellular signaling cascades that lead to the activation of

Extracellular signal-Regulated Kinase (ERK) and the accumulation of cyclic Adenosine

Monophosphate (cAMP). This signaling is believed to mediate the effects of DJ-V-159 on

insulin secretion and glucose metabolism.
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Caption: GPRC6A signaling cascade initiated by DJ-V-159.

Operational Workflow: From Receipt to Disposal
The following diagram outlines the recommended step-by-step workflow for handling DJ-V-159
in a laboratory setting.
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Caption: Recommended laboratory workflow for handling DJ-V-159.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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